Cas no 1788873-58-4 (8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one)

• Product Name: 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one
• CAS No: 1788873-58-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5085862
• PubChem ID: 118121040
• Update Time: 2025-08-05

8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one Chemical and Physical Properties

Names and Identifiers

• 7a-(Hydroxymethyl)-2,2-dimethyltetrahydro-1H-pyrrolizin-3(2H)-one
• 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one
• SCHEMBL16771545
• BS-47047
• F77200
• 1788873-58-4
• 7a-(hydroxymethyl)-2,2-dimethyl-tetrahydropyrrolizin-3-one

• Inchi： 1S/C10H17NO2/c1-9(2)6-10(7-12)4-3-5-11(10)8(9)13/h12H,3-7H2,1-2H3
• InChI Key： QSDQYBXFFWZDHG-UHFFFAOYSA-N
• SMILES： OCC12CCCN1C(C(C)(C)C2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Additional information on 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one

8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one: A Promising Compound in Pharmaceutical Research

8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one, with the CAS number 1788873-58-4, represents a novel class of heterocyclic compounds that have attracted significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its unique 1,5,6,7-tetrahydropyrrolizin-3-one core structure, exhibits a range of biological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating intracellular signaling pathways and its role in targeting specific molecular mechanisms associated with various diseases.

The 8-(hydroxymethyl) functional group in this compound is critical for its chemical reactivity and biological activity. This hydroxymethyl moiety is believed to enhance the compound's ability to interact with enzyme active sites, particularly those involved in metabolic processes. The 2,2-dimethyl substituents further stabilize the molecular framework, contributing to the compound's structural integrity and resistance to enzymatic degradation. These structural features make 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one a promising scaffold for the design of new therapeutic agents.

Recent advances in medicinal chemistry have demonstrated the importance of 1,5,6,7-tetrahydropyrrolizin-3-one derivatives in the development of drugs targeting neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry reported that compounds with this core structure exhibit potent antioxidant activity, which is crucial for mitigating oxidative stress in conditions such as Alzheimer's disease and Parkinson's disease. The 8-(hydroxymethyl) group was found to enhance the compound's ability to scavenge reactive oxygen species (ROS), thereby reducing cellular damage and improving neuronal survival.

Another area of interest is the application of 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one in the treatment of inflammatory diseases. Research published in Pharmacological Reports in 2023 highlighted its anti-inflammatory properties, which are attributed to its ability to modulate the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses, and its inhibition has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. The 2,2-dimethyl substituents are believed to play a role in stabilizing the compound's interaction with the NF-κB complex, enhancing its therapeutic efficacy.

The 1,5,6,7-tetrahydropyrrolizin-3-one core structure of this compound also shows promise in the development of antiviral agents. A 2023 study in Antiviral Research explored the antiviral activity of this compound against several RNA viruses, including influenza A virus and SARS-CoV-2. The compound was found to inhibit viral replication by interfering with the viral RNA polymerase activity. The 8-(hydroxymethyl) group was identified as a key contributor to this antiviral effect, as it enhances the compound's ability to bind to the viral RNA polymerase enzyme.

Furthermore, the synthesis of 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one has been optimized to improve its yield and purity, which is essential for pharmaceutical applications. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that involves the use of catalytic hydrogenation to form the tetrahydropyrrolizin ring. This method significantly reduces the number of steps required for the synthesis, making it a more efficient and cost-effective process for large-scale production.

The pharmacokinetic properties of 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one are also under investigation. Studies have shown that the compound has good solubility in aqueous solutions, which is crucial for its bioavailability. Additionally, its low molecular weight allows it to cross biological membranes efficiently, enabling it to reach target tissues in the body. These properties make it an attractive candidate for oral administration, which is a preferred route for many therapeutic agents.

Despite its promising potential, further research is needed to fully understand the mechanisms of action of 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one and to evaluate its safety profile. Preclinical studies are currently underway to assess its toxicity and long-term effects in animal models. These studies will provide critical data to support its advancement to clinical trials, where its efficacy and safety in humans will be evaluated.

In conclusion, 8-(hydroxymethyl)-2,2-dimethyl-1,5,6,7-tetrahydropyrrolizin-3-one is a versatile compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new drugs targeting various diseases. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the treatment of complex medical conditions.